Cas no 33288-81-2 (Benzamide, N,N'-1,2-ethanediylbis[4-nitro-)

• Product Name: Benzamide, N,N'-1,2-ethanediylbis[4-nitro-
• CAS No: 33288-81-2
• MF: C₁₆H₁₄N₄O₆
• MW: 358.30556344986
• CID: 1456338
• PubChem ID: 2134211
• Update Time: 2025-04-20

Benzamide, N,N'-1,2-ethanediylbis[4-nitro- Chemical and Physical Properties

Names and Identifiers

• N,N'-di(p-nitrobenzoyl)ethylenediamine
• C16H14N4O6
• 33288-81-2
• N,N'-bis(p-nitrobenzoyl)ethylenediamine
• KGDGPIKXAQPEMP-UHFFFAOYSA-N
• STK399003
• SCHEMBL11621538
• N,N'-ethane-1,2-diylbis(4-nitrobenzamide)
• EU-0069077
• CHEMBL4543507
• N,Na(2)-1,2-Ethanediylbis[4-nitrobenzamide]
• 4-nitro-N-[2-[(4-nitrobenzoyl)amino]ethyl]benzamide
• 4-NITRO-N-{2-[(4-NITROPHENYL)FORMAMIDO]ETHYL}BENZAMIDE
• N,N'-1,2-ethanediylbis(4-nitrobenzamide)
• CBDivE_011724
• DTXSID201276787
• AKOS001607417
• Benzamide, N,N'-1,2-ethanediylbis[4-nitro-

• Inchi： 1S/C16H14N4O6/c21-15(11-1-5-13(6-2-11)19(23)24)17-9-10-18-16(22)12-3-7-14(8-4-12)20(25)26/h1-8H,9-10H2,(H,17,21)(H,18,22)
• InChI Key： KGDGPIKXAQPEMP-UHFFFAOYSA-N
• SMILES： O=C(C1C=CC(=CC=1)[N+](=O)[O-])NCCNC(C1C=CC(=CC=1)[N+](=O)[O-])=O

Computed Properties

• Exact Mass: 358.09142
• Monoisotopic Mass: 358.09133418g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 26
• Rotatable Bond Count: 5
• Complexity: 480
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 150Ų

Experimental Properties

• PSA: 144.48